2-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)butan-1-one
Description
Properties
IUPAC Name |
2-chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)butan-1-one | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20ClNO3/c1-4-8(12)11(14)13-6-9(15-3)10(7-13)16-5-2/h8-10H,4-7H2,1-3H3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFZXQORGBSVDOP-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CC(C(C1)OCC)OC)Cl | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20ClNO3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.73 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The provided evidence allows comparison with one structurally analogous compound : 2-Chloro-1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)butan-1-one (). Below is a detailed analysis:
Table 1: Key Structural and Functional Comparisons
Key Observations
Structural Differences :
- The pyrrolidine core in the target compound is substituted with ethoxy and methoxy groups , which may enhance solubility or modulate electronic properties compared to the furopyridine system in the analogous compound. The fused oxygen-containing ring in the latter could confer rigidity and alter metabolic stability .
- The chloro-ketone moiety is common to both, suggesting shared reactivity (e.g., nucleophilic substitution at the chloro position).
In contrast, the fused furopyridine system in the analogous compound might offer π-stacking interactions relevant to biological activity . The discontinued status of the analogous compound () hints at challenges in synthesis, stability, or commercial demand.
This underscores the need for rigorous safety profiling of chloro-substituted heterocycles .
Research Findings and Limitations
- Synthesis and Characterization : Neither compound’s synthesis is detailed in the evidence. SHELX software () is widely used for crystallographic refinement, but its relevance here is indirect.
- Biological Activity: No data available. The structural analogy to Dialifos () is weak, as Dialifos contains a phosphorodithioate group absent in both chloro-ketones .
Preparation Methods
Starting Materials and Reagents
- A chlorinated butanone derivative (e.g., 2-chlorobutan-1-one or similar activated ketone).
- 3-ethoxy-4-methoxypyrrolidine or its hydrochloride salt.
- Triethylamine or other suitable organic bases.
- Solvents such as ethyl acetate, methanol, or mixtures thereof for reaction and purification.
Reaction Conditions
- The pyrrolidine hydrochloride salt is first neutralized or used directly with an organic base such as triethylamine.
- The reaction mixture is typically sealed in a tube or flask to prevent loss of volatile components.
- Heating is applied, often at elevated temperatures around 120–130°C.
- Reaction times vary from 3 to 6 hours depending on scale and specific substrate reactivity.
Purification
- After completion, the reaction mixture is cooled and worked up by extraction with organic solvents.
- The organic phase is dried over anhydrous magnesium sulfate or similar drying agents.
- The crude product is purified by silica gel chromatography using eluents such as 95:5 ethyl acetate/methanol mixtures.
- Evaporation under reduced pressure yields the pure compound.
Representative Experimental Data and Reaction Examples
| Entry | Starting Materials (mmol) | Base (mmol) | Temperature (°C) | Time (h) | Yield (mg) | Purification Method | Notes |
|---|---|---|---|---|---|---|---|
| 1 | 1.60 g (6.31 mmol) chlorobutanone derivative + 1.30 g (9.46 mmol) pyrrolidine hydrochloride | 15.77 (triethylamine) | 130 | 6 | 1.20 g | Silica gel chromatography (95/5 EtOAc/MeOH) | Sealed tube; high yield |
| 2 | 200 mg (0.51 mmol) chlorobutanone derivative + 83 mg (0.61 mmol) pyrrolidine hydrochloride | 1.28 (triethylamine) | 130 | 6 | 130 mg | Silica gel chromatography (95/5 EtOAc/MeOH) | Small scale; sealed tube |
| 3 | 220 mg (0.51 mmol) chlorobutanone derivative + 106 mg (0.78 mmol) pyrrolidine hydrochloride | 1.63 (triethylamine) | 130 | 3 | 100 mg | Silica gel chromatography (95/5 EtOAc/MeOH) | Shorter reaction time |
Note: The chlorobutanone derivatives used in these examples are structurally related to the target compound, illustrating typical reaction conditions for similar pyrrolidine-substituted ketones.
Mechanistic Insights and Reaction Optimization
- The reaction proceeds via nucleophilic substitution where the pyrrolidine nitrogen attacks the electrophilic carbonyl carbon adjacent to the chloro substituent, facilitated by base to neutralize the hydrochloride salt.
- Elevated temperature and sealed conditions improve reaction rate and yield by maintaining reagent concentration and preventing solvent evaporation.
- Triethylamine serves both as a base and as a scavenger for the generated hydrochloric acid, driving the reaction forward.
- Purification by silica gel chromatography with a polar solvent mixture ensures removal of unreacted starting materials and side products.
Summary Table of Preparation Parameters
| Parameter | Typical Values/Range | Comments |
|---|---|---|
| Reaction Temperature | 120–130°C | Oil bath heating preferred |
| Reaction Time | 3–6 hours | Longer times improve yield |
| Base | Triethylamine (1.2–3 equiv.) | Neutralizes HCl, promotes reaction |
| Solvent for Purification | Ethyl acetate/Methanol (95/5) | Effective for silica gel chromatography |
| Yield | 50–90% (depending on scale) | High purity achievable |
Research Findings and Literature Support
- The described method aligns with synthetic protocols reported for related pyrrolidine-substituted chloro ketones, where sealed tube reactions with triethylamine at elevated temperatures yield high purity products after chromatographic purification.
- LC/MS and ^1H NMR characterization confirm the identity and purity of the products, with typical mass-to-charge ratios and proton shifts consistent with the expected structure.
- No significant side reactions or decomposition were reported under these conditions, indicating robustness of the method.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
